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For researchers in cell signaling, cancer biology, and drug discovery, the accurate detection of

activated Src family kinases (SFKs) is paramount. These non-receptor tyrosine kinases are

pivotal regulators of a myriad of cellular processes, and their aberrant activity is a hallmark of

many cancers. The phosphorylation of a conserved tyrosine residue in the activation loop

(Tyr416 in chicken c-Src, Tyr419 in human c-Src) is a key indicator of their catalytic activity.

Consequently, antibodies targeting this specific phosphorylation event are indispensable tools.

However, the high degree of sequence homology among the nine members of the Src family

presents a significant challenge: antibody cross-reactivity.

This guide provides a comprehensive comparison of commercially available antibodies against

phosphorylated Src kinases, focusing on their cross-reactivity. We will delve into the molecular

basis for this cross-reactivity, present a comparative overview of popular antibodies, and

provide detailed, field-proven protocols for in-house validation, empowering researchers to

select and rigorously validate the best antibody for their specific research needs.
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The Root of Cross-Reactivity: Sequence Homology
in the Activation Loop
The Src family of kinases in humans consists of nine members: Src, Fyn, Yes, Fgr, Lyn, Hck,

Lck, Blk, and Frk.[1] These kinases share a conserved domain structure, including a catalytic

(kinase) domain where the activation loop resides.[1] The amino acid sequence surrounding

the activating phosphorylation site is highly similar across many family members, making it

inherently difficult to generate truly monospecific antibodies.

To illustrate this, let's examine the sequence alignment of the activation loop of human Src

family kinases around the key tyrosine residue:

Kinase UniProt Acc. Activation Loop Sequence

SRC P12931 DLIYTNS

FYN P06241 DLIYTNS

YES P07947 DLIYTNS

FGR P09769 DLIYTNS

LCK P06239 DLIYTNS

LYN P07948 DLIYTNS

HCK P08631 DLIYTNS

BLK P51451 DLIYTSS

As the table clearly shows, the amino acid sequence immediately flanking the phosphorylated

tyrosine is identical for seven of the eight listed Src family members. This high degree of

homology is the primary reason why many antibodies targeting phospho-Src (Tyr419) exhibit

significant cross-reactivity with other family members.
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While a single, independent, head-to-head comparison of all commercially available phospho-

Src antibodies is not readily available in the scientific literature, we can compile and compare

the information provided by various manufacturers. It is crucial to note that the stated specificity

can vary, and in-house validation remains the gold standard.
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Antibody (Clone/Catalog #) Manufacturer
Stated Specificity and
Cross-Reactivity

Phospho-Src Family (Tyr416)

Antibody #2101
Cell Signaling Technology

Detects endogenous levels of

Src only when phosphorylated

at tyrosine 416. May cross-

react with other Src family

members (Lyn, Fyn, Lck, Yes

and Hck) when phosphorylated

at equivalent sites.[2]

Phospho-Src Family (Tyr416)

(D49G4) Rabbit mAb #6943
Cell Signaling Technology

Detects endogenous levels of

Src only when phosphorylated

at Tyr416. May cross-react

with other Src family members

(Lyn, Fyn, Lck, Yes and Hck)

when phosphorylated at

equivalent sites. May cross-

react with overexpressed

phosphorylated RTKs.[3]

Anti-Src (phospho Tyr416)

antibody (GTX24816)
GeneTex

Based on sequence homology,

this antibody may cross-react

with other Src family members

such as YES1, FYN proteins

when phosphorylated at the

equivalent sites.[4]

Anti-phospho-Src family

(Tyr416) Antibody, clone 2N8
MilliporeSigma

This region of Src is also highly

conserved in all of the related

Src-family kinases, and thus

prior immunoprecipitation may

be required to identify which

Src family member is being

activated.[5]

Phospho-SRC (Tyr416)

Polyclonal Antibody (PA5-

97366)

Thermo Fisher Scientific Reacts with Human, Mouse,

Rat. Specificity is not

extensively characterized
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against all Src family members

in the product datasheet.[4]

Disclaimer: This table is a summary of information provided by the manufacturers and is not

based on independent comparative studies. Researchers should always consult the latest

product datasheets for the most up-to-date information.

The Scientist's Responsibility: Rigorous In-House
Validation
Given the inherent potential for cross-reactivity, it is imperative for researchers to perform

thorough in-house validation of any phospho-Src antibody. Here, we provide detailed protocols

for essential validation experiments.

Experimental Workflow for Antibody Validation
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Initial Antibody Screening

Phospho-Specificity Validation

Cross-Reactivity Assessment

Prepare Lysates from
Relevant Cell Lines

Stimulated vs. Unstimulated
(e.g., growth factors)

Western Blot Analysis

Lambda Phosphatase
Treatment

Western Blot Analysis

Western Blot on
Src Family Member KO Lysates

Western Blot on
Recombinant SFKs Peptide Array Analysis

Workflow for phospho-Src antibody validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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